Cas no 2171218-99-6 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid)
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid
- EN300-1486723
- 2171218-99-6
- (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid
-
- Inchi: 1S/C23H26N2O5S/c1-31-13-11-20(22(27)28)25-21(26)10-12-24-23(29)30-14-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,19-20H,10-14H2,1H3,(H,24,29)(H,25,26)(H,27,28)/t20-/m1/s1
- InChI Key: WIXFBCNRVVBCBD-HXUWFJFHSA-N
- SMILES: S(C)CC[C@H](C(=O)O)NC(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 442.15624311g/mol
- Monoisotopic Mass: 442.15624311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 11
- Complexity: 609
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 130Ų
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1486723-1.0g |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1486723-50mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 50mg |
$587.0 | 2023-09-28 | ||
| Enamine | EN300-1486723-100mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 100mg |
$615.0 | 2023-09-28 | ||
| Enamine | EN300-1486723-250mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 250mg |
$642.0 | 2023-09-28 | ||
| Enamine | EN300-1486723-500mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 500mg |
$671.0 | 2023-09-28 | ||
| Enamine | EN300-1486723-1000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 1000mg |
$699.0 | 2023-09-28 | ||
| Enamine | EN300-1486723-2500mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 2500mg |
$1370.0 | 2023-09-28 | ||
| Enamine | EN300-1486723-5000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 5000mg |
$2028.0 | 2023-09-28 | ||
| Enamine | EN300-1486723-10000mg |
(2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-(methylsulfanyl)butanoic acid |
2171218-99-6 | 10000mg |
$3007.0 | 2023-09-28 |
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid
Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic Acid
(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid is a complex organic compound with the CAS number 2171218-99-6. This compound belongs to the class of amino acids, specifically a modified form of butanoic acid with stereochemical and functional group modifications. The compound's structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis, and a methylsulfanyl (thioether) substituent, which adds unique chemical properties to the molecule.
The Fmoc group plays a critical role in peptide synthesis by protecting the amine functionality during solid-phase synthesis. This protection ensures that the amine does not react prematurely with other functional groups in the reaction mixture. The presence of the Fmoc group in this compound highlights its potential application in peptide synthesis, particularly in the construction of complex polypeptides or proteins. Recent advancements in peptide synthesis have emphasized the importance of orthogonal protecting groups like Fmoc, which allow for precise control over reaction steps and improve overall yields.
The methylsulfanyl group (-SMe) attached to the butanoic acid backbone introduces additional functionality to the molecule. Sulfur-containing compounds are known for their role in biological systems, particularly as components of cysteine and methionine in proteins. The methylsulfanyl group can participate in various chemical reactions, including nucleophilic substitutions and redox reactions, making it a valuable moiety in organic synthesis. Recent studies have explored the use of sulfur-containing compounds in drug design, where they have shown promise in modulating enzyme activity and improving drug bioavailability.
The stereochemistry at the second carbon atom (denoted by the (R) configuration) is another key feature of this compound. Stereochemistry is crucial in determining the biological activity of molecules, as it can influence how they interact with target proteins or enzymes. The (R)-configuration suggests that this compound may exhibit specific enantioselective properties, which are highly desirable in pharmaceutical applications. Current research trends emphasize the importance of stereocontrol in organic synthesis to produce enantiomerically pure compounds for drug development.
From a synthetic perspective, this compound can be prepared through a combination of peptide coupling techniques and protecting group chemistry. The Fmoc group is typically introduced via nucleophilic acyl substitution using fluorenylmethyloxycarbonyl chloride (Fmoc-Cl). Subsequent steps may involve activation of the carboxylic acid group for coupling reactions or modifications to introduce additional functional groups. Recent advancements in catalytic asymmetric synthesis have provided new tools for constructing chiral centers like the (R)-configuration present in this compound.
In terms of applications, this compound could serve as an intermediate in peptide synthesis or as a building block for constructing more complex molecules. Its unique combination of functional groups makes it suitable for exploring novel chemical transformations or studying molecular recognition processes. For instance, researchers could investigate how the Fmoc and methylsulfanyl groups influence intermolecular interactions or enzymatic activity.
Recent studies have also highlighted the importance of sulfur-containing amino acids in nutrition and health. The methylsulfanyl group may contribute to the compound's potential as a nutraceutical or dietary supplement, particularly if it exhibits antioxidant or anti-inflammatory properties. Additionally, its role as a precursor for bioactive peptides could open new avenues for food science and human health research.
In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid represents an intriguing molecule with diverse applications across organic chemistry, peptide synthesis, and potentially even nutrition science. Its unique structure and functional groups make it a valuable tool for researchers exploring new chemical transformations or developing innovative therapeutic agents.
2171218-99-6 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-(methylsulfanyl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)